Cas no 1217846-28-0 (N-(R)-(+)-1-Phenylethylimidazole-1-carboxamide)

• Product Name: N-(R)-(+)-1-Phenylethylimidazole-1-carboxamide
• CAS No: 1217846-28-0
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 824492
• Update Time: 2026-04-29

N-(R)-(+)-1-Phenylethylimidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(R)-(+)-1-Phenylethyl]imidazole-1-carboxamide
• N-[(1R)-1-phenylethyl]imidazole-1-carboxamide
• N-[(R)-( )-1-PHENYLETHYL]IMIDAZOLE-1-CARBOXAMIDE
• (R)-N-(1-Phenylethyl)-1H-imidazole-1-carboxamide
• AG-B-34278
• CTK5J1776
• FT-0673763
• N-(R)-(+)-1-Phenylethylimidazole-1-carboxamide

Computed Properties

• Exact Mass: 215.10600

Experimental Properties

• PSA: 50.41000
• LogP: 2.40640

Additional information on N-(R)-(+)-1-Phenylethylimidazole-1-carboxamide

Recent Advances in the Study of N-(R)-(+)-1-Phenylethylimidazole-1-carboxamide (CAS: 1217846-28-0)

N-(R)-(+)-1-Phenylethylimidazole-1-carboxamide (CAS: 1217846-28-0) is a chiral compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the importance of N-(R)-(+)-1-Phenylethylimidazole-1-carboxamide as a key intermediate in the synthesis of various bioactive molecules. Its chiral nature makes it particularly valuable for the development of enantioselective catalysts and pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the asymmetric synthesis of imidazole-based inhibitors targeting specific enzymes involved in inflammatory pathways.

In terms of biological activity, N-(R)-(+)-1-Phenylethylimidazole-1-carboxamide has shown promising results in preclinical models. Research conducted by Smith et al. (2023) revealed its potent inhibitory effects on cytochrome P450 enzymes, which are critical in drug metabolism. This finding suggests its potential use in modulating drug-drug interactions and improving the pharmacokinetic profiles of co-administered therapeutics.

Another significant development is the application of N-(R)-(+)-1-Phenylethylimidazole-1-carboxamide in the design of novel anticancer agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of derivatives of this compound that exhibited selective cytotoxicity against cancer cell lines while sparing normal cells. The researchers attributed this selectivity to the compound's ability to interfere with specific signaling pathways involved in cell proliferation and apoptosis.

Furthermore, advancements in analytical techniques have enabled more precise characterization of N-(R)-(+)-1-Phenylethylimidazole-1-carboxamide. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and stereochemical integrity of the compound, which is crucial for its application in drug development.

In conclusion, N-(R)-(+)-1-Phenylethylimidazole-1-carboxamide (CAS: 1217846-28-0) continues to be a compound of great interest in chemical biology and medicinal chemistry. Its versatile applications in synthesis, enzyme inhibition, and anticancer drug design underscore its potential as a valuable tool in pharmaceutical research. Future studies are expected to explore its mechanisms of action in greater detail and expand its therapeutic applications.